2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-(6-chloro-1,1-dioxo-4-phenyl-1λ6,2,3-benzothiadiazin-2-yl)-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H20ClN3O3S/c1-15-7-6-8-16(2)22(15)25-21(28)14-27-26-23(17-9-4-3-5-10-17)19-13-18(24)11-12-20(19)31(27,29)30/h3-13H,14H2,1-2H3,(H,25,28)
• InChI Key: KJDYTFMOBCYHLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C23H20ClN3O3S
• Molecular Weight: 453.9 g/mol

Description

2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(2,6-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H20ClN3O3S and its molecular weight is 453.94. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Studies

Research has demonstrated the synthesis of novel compounds, including benzothiazin-2-yl and acetamide derivatives, showcasing significant antioxidant activities. These compounds, characterized by their structural elements, have been evaluated for their radical scavenging activity, indicating their potential in developing potent biologically active compounds for antioxidant purposes (Ahmad et al., 2012).

Antitumor Activity Evaluation

Another scientific application involves the synthesis of benzothiazole derivatives bearing different heterocyclic rings, which were screened for their antitumor activity against a wide array of human tumor cell lines. The study found certain compounds displaying considerable anticancer activity, highlighting the compound's relevance in oncological research (Yurttaş et al., 2015).

pKa Determination

The acidity constants of newly synthesized acetamide derivatives have been determined, showcasing the chemical's behavior under various pH levels. This information is crucial for understanding the compound's stability and reactivity, which can influence its suitability for different scientific applications (Duran & Canbaz, 2013).

Potential Pesticides

N-derivatives of similar chemical structures have been characterized by X-ray powder diffraction, identifying their potential as pesticides. This research contributes to the development of new organic compounds for agricultural use, with an emphasis on their structural and functional properties (Olszewska et al., 2011).